Cas no 313990-48-6 (3H-1,2,4-Triazole-3-thione, 5-(3,5-dimethylphenyl)-1,2-dihydro-)
313990-48-6 structure
Product Name:3H-1,2,4-Triazole-3-thione, 5-(3,5-dimethylphenyl)-1,2-dihydro-
CAS No:313990-48-6
MF:C10H11N3S
MW:205.279440164566
CID:1452559
Update Time:2024-08-25
3H-1,2,4-Triazole-3-thione, 5-(3,5-dimethylphenyl)-1,2-dihydro- Chemical and Physical Properties
Names and Identifiers
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- 3H-1,2,4-Triazole-3-thione, 5-(3,5-dimethylphenyl)-1,2-dihydro-
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- Inchi: 1S/C10H11N3S/c1-6-3-7(2)5-8(4-6)9-11-10(14)13-12-9/h3-5H,1-2H3,(H2,11,12,13,14)
- InChI Key: MSYNUJHWLVNRIN-UHFFFAOYSA-N
- SMILES: N1C(C2=CC(C)=CC(C)=C2)=NC(=S)N1
Computed Properties
- Exact Mass: 205.06753
Experimental Properties
- Density: 1.30±0.1 g/cm3(Predicted)
- Boiling Point: 317.5±52.0 °C(Predicted)
- PSA: 36.42
- pka: 8.44±0.20(Predicted)
3H-1,2,4-Triazole-3-thione, 5-(3,5-dimethylphenyl)-1,2-dihydro- Related Literature
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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